Cas no 134720-13-1 ({(2S,5R)-5-[6-(hexylamino)-9H-purin-9-yl]tetrahydrofuran-2-yl}methanol)
134720-13-1 structure
Product Name:{(2S,5R)-5-[6-(hexylamino)-9H-purin-9-yl]tetrahydrofuran-2-yl}methanol
CAS No:134720-13-1
MF:C16H25N5O2
MW:319.40200304985
CID:1236355
PubChem ID:452958
Update Time:2025-04-20
{(2S,5R)-5-[6-(hexylamino)-9H-purin-9-yl]tetrahydrofuran-2-yl}methanol Chemical and Physical Properties
Names and Identifiers
-
- {(2S,5R)-5-[6-(hexylamino)-9H-purin-9-yl]tetrahydrofuran-2-yl}methanol
- Adenosine, 2',3'-dideoxy-N-hexyl-
- [(2S,5R)-5-[6-(hexylamino)purin-9-yl]oxolan-2-yl]methanol
- 134720-13-1
- DTXSID70158906
- N-6 n-Hexyl ddA deriv.
- [(2S,5R)-5-[6-(hexylamino)purin-9-yl]tetrahydrofuran-2-yl]methanol
- 9-.beta.-D-2',3'-Dideoxyribofuranosyl N(6)-n-hexylaminopurine
-
- Inchi: 1S/C16H25N5O2/c1-2-3-4-5-8-17-15-14-16(19-10-18-15)21(11-20-14)13-7-6-12(9-22)23-13/h10-13,22H,2-9H2,1H3,(H,17,18,19)/t12-,13+/m0/s1
- InChI Key: KFLVZRNCRCQSQF-QWHCGFSZSA-N
- SMILES: O1[C@H](CO)CC[C@@H]1N1C=NC2C(=NC=NC1=2)NCCCCCC
Computed Properties
- Exact Mass: 319.20082506g/mol
- Monoisotopic Mass: 319.20082506g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 85.1Ų
{(2S,5R)-5-[6-(hexylamino)-9H-purin-9-yl]tetrahydrofuran-2-yl}methanol Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
134720-13-1 ({(2S,5R)-5-[6-(hexylamino)-9H-purin-9-yl]tetrahydrofuran-2-yl}methanol) Related Products
- 120503-31-3(Adenosine,N-cyclopropyl-2',3'-dideoxy- (9CI))
- 147218-60-8(N6-(6-Aminohexyl)-2’-deoxyadenosine)
- 118191-22-3(2-Furanmethanol,5-[6-(cyclohexylamino)-9H-purin-9-yl]tetrahydro-, (2S-trans)- (9CI))
- 120503-28-8(2-Furanmethanol,tetrahydro-5-[6-(1-piperidinyl)-9H-purin-9-yl]-, (2S-cis)- (9CI))
- 111863-61-7(Adenosine,N,N''-1,6-hexanediylbis- (9CI))
- 111863-65-1(Adenosine,N,N''-1,12-dodecanediylbis- (9CI))
- 111863-62-8(Adenosine,N,N''-1,8-octanediylbis- (9CI))
- 120503-35-7(Adenosine,2',3'-dideoxy-N-ethyl-)
- 111863-56-0(Adenosine,N-(8-aminooctyl)- (9CI))
- 15824-83-6(Adenosine, N-hexyl-(8CI,9CI))
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk